Cas no 105278-68-0 (Acetic acid, (4-chlorophenoxy)-, 2-(1H-benzimidazol-2-yl)ethyl ester)

Acetic acid, (4-chlorophenoxy)-, 2-(1H-benzimidazol-2-yl)ethyl ester structure
105278-68-0 structure
Product Name:Acetic acid, (4-chlorophenoxy)-, 2-(1H-benzimidazol-2-yl)ethyl ester
CAS No:105278-68-0
MF:C17H15ClN2O3
MW:330.765603303909
CID:1151769
Update Time:2024-07-27

Acetic acid, (4-chlorophenoxy)-, 2-(1H-benzimidazol-2-yl)ethyl ester Chemical and Physical Properties

Names and Identifiers

    • Acetic acid, (4-chlorophenoxy)-, 2-(1H-benzimidazol-2-yl)ethyl ester
    • Acetic acid, 2-(4-chlorophenoxy)-, 2-(1H-benzimidazol-2-yl)ethyl ester
    • Inchi: 1S/C17H15ClN2O3/c18-12-5-7-13(8-6-12)23-11-17(21)22-10-9-16-19-14-3-1-2-4-15(14)20-16/h1-8H,9-11H2,(H,19,20)
    • InChI Key: LOZLQCJLNPRHCC-UHFFFAOYSA-N
    • SMILES: C(OCCC1NC2=CC=CC=C2N=1)(=O)COC1=CC=C(Cl)C=C1

Computed Properties

  • Exact Mass: 330.07725

Experimental Properties

  • Density: 1.351±0.06 g/cm3(Predicted)
  • Melting Point: 102-103 °C
  • Boiling Point: 559.8±35.0 °C(Predicted)
  • PSA: 64.21
  • pka: 11?+-.0.10(Predicted)
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